4-(4-chlorophenyl)-3-(3-methoxy-4-phenylmethoxyphenyl)-1H-1,2,4-triazole-5-thione

• IUPAC Name: 4-(4-chlorophenyl)-3-(3-methoxy-4-phenylmethoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C22H18ClN3O2S/c1-27-20-13-16(7-12-19(20)28-14-15-5-3-2-4-6-15)21-24-25-22(29)26(21)18-10-8-17(23)9-11-18/h2-13H,14H2,1H3,(H,25,29)
• InChI Key: DFQJGWSDWZGQEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl)OCC4=CC=CC=C4
• Molecular Formula: C22H18ClN3O2S
• Molecular Weight: 423.9 g/mol
• CAS No.: 1797713-62-2

Description

4-(4-chlorophenyl)-3-(3-methoxy-4-phenylmethoxyphenyl)-1H-1,2,4-triazole-5-thione is a useful research compound. Its molecular formula is C22H18ClN3O2S and its molecular weight is 423.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Anti-inflammatory Properties

  Novel 1,2,4-triazole derivatives, including those related to the specified compound, have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. For instance, certain triazole derivatives have demonstrated good to moderate activities against various microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2007). Moreover, specific derivatives have shown promising anti-inflammatory activity without causing significant gastric lesions or bleeding, indicating their potential as safer analgesic and anti-inflammatory drugs (Duendar et al., 2007).

• Synthesis of Novel Compounds

  Research on the synthesis of new chemical entities utilizing triazole compounds as intermediates has been a focus area. These studies often aim to explore the chemical reactivity of triazole derivatives and to develop new methodologies for the synthesis of complex molecules with potential biological activities (Gilgen et al., 1975). The findings from such research can contribute to the development of novel therapeutic agents and the discovery of new reactions in organic synthesis.

• Anti-cancer Properties

  The exploration of triazole derivatives for their potential anti-cancer properties has also been a significant area of research. These studies involve detailed analysis of the molecular structures of triazole compounds and their interactions with biological targets, such as enzymes or receptors involved in cancer progression (Karayel, 2021). Such research contributes to the understanding of the molecular basis of cancer and the development of targeted cancer therapies.